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Compound of Interest

Compound Name: ICI-204448

Cat. No.: B15619570 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
ICI-204448 is a potent and peripherally selective kappa-opioid receptor (KOR) agonist. Its

limited ability to cross the blood-brain barrier makes it a valuable research tool for

distinguishing between central and peripheral KOR-mediated effects.[1][2] Potential therapeutic

applications include the treatment of visceral pain and heart attack.[1][3] Proper preparation of

stock solutions is critical for ensuring experimental reproducibility and accuracy. These

application notes provide detailed protocols for the preparation, storage, and handling of ICI-
204448 stock solutions.

Chemical and Physical Properties
A summary of the key quantitative data for ICI-204448 is presented in the table below.
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Property Value Source

IUPAC Name

2-(3-[1-([2-(3,4-

dichlorophenyl)acetyl]-

methylamino)-2-pyrrolidin-1-

ylethyl]phenoxy)acetic acid

[1]

Molecular Formula C₂₃H₂₆Cl₂N₂O₄ [1]

Molar Mass 465.37 g/mol [1]

Appearance Off-white to yellow solid MedChemExpress

Purity ≥98% R&D Systems

CAS Number 121264-04-8 [1][4]

Solubility and Storage
Proper dissolution and storage are paramount to maintaining the integrity and activity of ICI-
204448.

Parameter Recommendation Source

Primary Solvent Dimethyl sulfoxide (DMSO) [4][5][6]

Solubility in DMSO
Soluble to 125 mg/mL (249.09

mM) or 100 mM
[4][5][6]

Stock Solution Storage

Aliquot and store at -80°C for

up to 6 months or -20°C for up

to 1 month. Avoid repeated

freeze-thaw cycles.

[4]

Solid Compound Storage
Store at 4°C, sealed and

protected from moisture.
[4]

Safety and Handling Precautions
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ICI-204448 is a potent pharmacological agent. Standard laboratory safety protocols for

handling potent compounds should be strictly followed.

Personal Protective Equipment (PPE): Always wear a lab coat, safety glasses, and chemical-

resistant gloves.

Handling Solid Compound: When weighing the solid form, use a chemical fume hood or a

ventilated balance enclosure to prevent inhalation of airborne particles.

Waste Disposal: Dispose of all waste materials (e.g., vials, pipette tips) in accordance with

institutional guidelines for chemical and pharmacological waste.

Spill Management: In case of a spill, decontaminate the area using an appropriate method

as per your institution's safety procedures.

Experimental Protocols
Preparation of a 10 mM DMSO Stock Solution
This protocol describes the preparation of a 10 mM stock solution of ICI-204448 in DMSO.

Materials:

ICI-204448 (solid)

Anhydrous or high-purity dimethyl sulfoxide (DMSO)

Sterile microcentrifuge tubes or cryovials

Calibrated analytical balance

Vortex mixer

Pipettes and sterile tips

Procedure:

Pre-weighing Preparation: Allow the vial of solid ICI-204448 to equilibrate to room

temperature before opening to prevent condensation.
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Weighing: In a chemical fume hood, carefully weigh out the desired amount of ICI-204448.

For example, to prepare 1 mL of a 10 mM stock solution, weigh out 4.65 mg of ICI-204448
(Molar Mass = 465.37 g/mol ).

Dissolution:

Add the appropriate volume of DMSO to the vial containing the weighed ICI-204448. For

4.65 mg, add 1 mL of DMSO.

Cap the vial securely and vortex thoroughly until the solid is completely dissolved.

Gentle warming in a 37°C water bath and/or sonication can be used to aid dissolution if

necessary. Visually inspect the solution to ensure there are no visible particulates.

Aliquoting and Storage:

Dispense the stock solution into smaller, single-use aliquots in sterile cryovials. This

minimizes the number of freeze-thaw cycles.

Clearly label each aliquot with the compound name, concentration, date, and your initials.

Store the aliquots at -80°C for long-term storage (up to 6 months) or -20°C for short-term

storage (up to 1 month).

Preparation of Working Solutions
Procedure:

Thawing: Thaw a single aliquot of the 10 mM stock solution at room temperature.

Dilution: Prepare the final working solution by diluting the stock solution in the appropriate

aqueous buffer or cell culture medium.

Important: To avoid precipitation, perform dilutions in a stepwise manner. It is also

recommended to add the stock solution to the buffer/medium while gently vortexing.

The final concentration of DMSO in the working solution should be kept as low as

possible, typically below 0.5%, to avoid solvent-induced cellular toxicity.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 9 Tech Support

https://www.benchchem.com/product/b15619570?utm_src=pdf-body
https://www.benchchem.com/product/b15619570?utm_src=pdf-body
https://www.benchchem.com/product/b15619570?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15619570?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Mechanism of Action: Kappa-Opioid Receptor
Signaling
ICI-204448 exerts its effects by acting as an agonist at the kappa-opioid receptor (KOR), a G

protein-coupled receptor (GPCR). The binding of ICI-204448 to KOR initiates a signaling

cascade that leads to various cellular responses.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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